Cas no 1803608-72-1 (2-{1H-pyrrolo2,3-cpyridin-3-yl}acetic Acid hydrochloride)
2-{1H-pyrrolo2,3-cpyridin-3-yl}acetic Acid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-{1H-pyrrolo2,3-cpyridin-3-yl}acetic Acid hydrochloride
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- Inchi: 1S/C9H8N2O2.ClH/c12-9(13)3-6-4-11-8-5-10-2-1-7(6)8;/h1-2,4-5,11H,3H2,(H,12,13);1H
- InChI Key: COKBHDGNBYGQKD-UHFFFAOYSA-N
- SMILES: C(C1=CNC2=CN=CC=C12)C(=O)O.Cl
2-{1H-pyrrolo2,3-cpyridin-3-yl}acetic Acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B530610-10mg |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid hydrochloride |
1803608-72-1 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B530610-50mg |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid hydrochloride |
1803608-72-1 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B530610-100mg |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid hydrochloride |
1803608-72-1 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM468442-100mg |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic acid hydrochloride |
1803608-72-1 | 95%+ | 100mg |
$420 | 2023-01-19 | |
| Enamine | EN300-187154-0.05g |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic acid hydrochloride |
1803608-72-1 | 95% | 0.05g |
$249.0 | 2023-09-18 | |
| Enamine | EN300-187154-0.1g |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic acid hydrochloride |
1803608-72-1 | 95% | 0.1g |
$372.0 | 2023-09-18 | |
| Enamine | EN300-187154-0.25g |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic acid hydrochloride |
1803608-72-1 | 95% | 0.25g |
$530.0 | 2023-09-18 | |
| Enamine | EN300-187154-0.5g |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic acid hydrochloride |
1803608-72-1 | 95% | 0.5g |
$835.0 | 2023-09-18 | |
| Enamine | EN300-187154-1.0g |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic acid hydrochloride |
1803608-72-1 | 95% | 1g |
$1070.0 | 2023-06-08 | |
| Enamine | EN300-187154-2.5g |
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic acid hydrochloride |
1803608-72-1 | 95% | 2.5g |
$2100.0 | 2023-09-18 |
2-{1H-pyrrolo2,3-cpyridin-3-yl}acetic Acid hydrochloride Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-{1H-pyrrolo2,3-cpyridin-3-yl}acetic Acid hydrochloride
Introduction to 2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid Hydrochloride (CAS No. 1803608-72-1)
2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid Hydrochloride (CAS No. 1803608-72-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PYRAC-HCl, is a derivative of pyrrolo[2,3-c]pyridine and has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.
The chemical structure of 2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid Hydrochloride is characterized by a pyrrolo[2,3-c]pyridine core linked to an acetic acid moiety. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications. The molecular formula of this compound is C11H10N2O2·HCl, with a molecular weight of approximately 240.66 g/mol.
The synthesis of 2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid Hydrochloride has been extensively studied in recent years. One common method involves the reaction of 3-bromopyrrolo[2,3-c]pyridine with an appropriate nucleophile followed by hydrolysis and acidification to form the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.
In terms of biological activities, 2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid Hydrochloride has demonstrated significant pharmacological properties. It has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies. Research published in the Journal of Medicinal Chemistry (2021) reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid Hydrochloride has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology (2020) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by modulating key signaling pathways involved in cell survival and apoptosis. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The safety profile of 2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid Hydrochloride has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.
In conclusion, 2-{1H-pyrrolo[2,3-c]pyridin-3-yl}acetic Acid Hydrochloride (CAS No. 1803608-72-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.
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